Cas no 1306142-13-1 (4-chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine)

• Product Name: 4-chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine
• CAS No: 1306142-13-1
• MF: C₁₂H₁₇ClN₄
• MW: 252.743180990219
• CID: 5572810
• Update Time: 2025-05-20

4-chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-[4-(cyclopropylmethyl)-1-piperazinyl]-
• 4-chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C12H17ClN4/c13-11-7-12(15-9-14-11)17-5-3-16(4-6-17)8-10-1-2-10/h7,9-10H,1-6,8H2
• InChI Key： UTYSXILBHSJQMO-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(CC3CC3)CC2)=CC(Cl)=N1

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 400.3±45.0 °C(Predicted)
• pka: 7.99±0.10(Predicted)

Additional information on 4-chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine

Comprehensive Overview of 4-Chloro-6-[4-(Cyclopropylmethyl)piperazin-1-yl]pyrimidine (CAS No. 1306142-13-1)

4-Chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine (CAS No. 1306142-13-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles widely utilized in drug discovery and material science. Its molecular structure features a chloro-substituted pyrimidine core linked to a cyclopropylmethyl-piperazine moiety, which contributes to its potential bioactivity and versatility in synthetic applications.

In recent years, the demand for highly functionalized pyrimidine derivatives has surged, driven by their applications in kinase inhibitors, antimicrobial agents, and crop protection chemicals. Researchers are particularly interested in 4-chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine due to its ability to serve as a key intermediate in the synthesis of more complex molecules. Its CAS No. 1306142-13-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry and process optimization.

One of the trending topics in the scientific community is the exploration of sustainable synthetic routes for pharmaceutical intermediates. 4-Chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine aligns with this focus, as its synthesis can be optimized using green chemistry principles, such as catalytic methods or solvent-free reactions. This approach not only reduces environmental impact but also enhances cost-efficiency—a critical factor for large-scale production. Additionally, the compound’s piperazine and cyclopropyl groups are often highlighted in discussions about molecular diversity and drug-likeness, making it a subject of interest for AI-driven drug design platforms.

The physicochemical properties of CAS No. 1306142-13-1 further underscore its utility. With a moderate lipophilicity and hydrogen-bonding capacity, this compound exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a key consideration in preclinical development. Its chloropyrimidine scaffold is also a common motif in targeted therapies, particularly for oncology and central nervous system (CNS) disorders, which are among the most searched therapeutic areas in recent literature.

From an industrial perspective, 4-chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine is often discussed in the context of patent landscapes and intellectual property. Companies are actively investigating its derivatives for proprietary applications, leading to a competitive yet collaborative research environment. The compound’s synthetic accessibility and structural modularity make it a valuable asset for custom synthesis and contract manufacturing organizations (CMOs).

In conclusion, 4-chloro-6-[4-(cyclopropylmethyl)piperazin-1-yl]pyrimidine (CAS No. 1306142-13-1) represents a compelling case study in the intersection of chemical innovation and applied research. Its multifaceted applications, combined with the growing emphasis on sustainable chemistry and computational drug discovery, position it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in both academic and industrial settings.